Cas no 57224-67-6 (2-(4-propoxyphenyl)ethanamine)

2-(4-Propoxyphenyl)ethanamine is a phenylalkylamine derivative characterized by its propoxy-substituted aromatic ring and primary amine functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its structural features, including the flexible ethanamine linker and the electron-donating propoxy group, enhance its reactivity in nucleophilic substitution and reductive amination reactions. The compound exhibits favorable solubility in common organic solvents, facilitating its use in multi-step synthetic routes. Its stability under standard conditions and well-defined purity profile make it suitable for research applications requiring precise molecular scaffolds. The presence of both aromatic and aliphatic moieties allows for further functionalization, enabling the synthesis of complex target molecules.
2-(4-propoxyphenyl)ethanamine structure
2-(4-propoxyphenyl)ethanamine structure
Product Name:2-(4-propoxyphenyl)ethanamine
CAS No:57224-67-6
MF:C11H17NO
MW:179.258783102036
CID:3166101
PubChem ID:3043939
Update Time:2025-11-01

2-(4-propoxyphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 4-propoxy-phenethylamine
    • 4-Propoxybenzeneethanamine
    • 2-(4-propoxyphenyl)ethanamine
    • DTXSID901310902
    • BBL024487
    • NCGC00325960-01
    • AB01321058-02
    • 57224-67-6
    • STL068934
    • AKOS000140545
    • SCHEMBL3057820
    • MDL: MFCD08448854
    • Inchi: 1S/C11H17NO/c1-2-9-13-11-5-3-10(4-6-11)7-8-12/h3-6H,2,7-9,12H2,1H3
    • InChI Key: SZJABXMYJCXZGW-UHFFFAOYSA-N
    • SMILES: O(CCC)C1C=CC(=CC=1)CCN

Computed Properties

  • Exact Mass: 179.131014166g/mol
  • Monoisotopic Mass: 179.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 282.1±15.0 °C at 760 mmHg
  • Flash Point: 288.3±32.9 °C

2-(4-propoxyphenyl)ethanamine Security Information

2-(4-propoxyphenyl)ethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B524983-10mg
2-(4-propoxyphenyl)ethanamine
57224-67-6
10mg
$ 50.00 2022-06-07
TRC
B524983-50mg
2-(4-propoxyphenyl)ethanamine
57224-67-6
50mg
$ 95.00 2022-06-07
TRC
B524983-100mg
2-(4-propoxyphenyl)ethanamine
57224-67-6
100mg
$ 160.00 2022-06-07

Additional information on 2-(4-propoxyphenyl)ethanamine

Recent Advances in the Study of 2-(4-Propoxyphenyl)ethanamine (CAS: 57224-67-6) in Chemical Biology and Pharmaceutical Research

2-(4-Propoxyphenyl)ethanamine (CAS: 57224-67-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of neurological and metabolic disorders. This research brief synthesizes the latest findings on this compound, highlighting its pharmacological properties, synthesis methods, and therapeutic potential.

One of the key areas of focus has been the compound's role as a precursor or intermediate in the synthesis of more complex pharmaceutical agents. Researchers have investigated its structural properties and reactivity, which make it a versatile building block in medicinal chemistry. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed novel synthetic routes and optimization strategies for 2-(4-propoxyphenyl)ethanamine, emphasizing its importance in the development of new drug candidates.

In addition to its synthetic utility, 2-(4-propoxyphenyl)ethanamine has been studied for its potential biological activities. Preliminary in vitro and in vivo studies suggest that it may exhibit modulatory effects on certain neurotransmitter systems, particularly those involving serotonin and dopamine. These findings have sparked interest in its potential applications for treating conditions such as depression, anxiety, and Parkinson's disease. However, further research is needed to fully elucidate its mechanisms of action and therapeutic efficacy.

Another promising avenue of research involves the compound's metabolic stability and pharmacokinetic properties. Recent studies have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize its absorption, distribution, metabolism, and excretion (ADME) profiles. These investigations are critical for assessing its suitability as a drug candidate and for guiding future formulation development.

Despite these advancements, challenges remain in the clinical translation of 2-(4-propoxyphenyl)ethanamine. Issues such as bioavailability, toxicity, and selectivity need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 2-(4-propoxyphenyl)ethanamine (CAS: 57224-67-6) represents a promising area of research in chemical biology and pharmaceutical science. Its dual role as a synthetic intermediate and a biologically active molecule underscores its versatility and potential impact on drug discovery. Continued investigation into its properties and applications will be crucial for advancing our understanding and harnessing its therapeutic benefits.

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